2-(Acetyloxy)-2-methylpropanoic acid

Specification

• CAS No.: 15805-98-8
• Molecular Formula: C6H10O4
• Molecular Weight: 146.14 g/mol
• IUPAC Name: 2-acetyloxy-2-methylpropanoic acid
• Standard InChI: InChI=1S/C6H10O4/c1-4(7)10-6(2,3)5(8)9/h1-3H3,(H,8,9)
• Standard InChI Key: NIWFXRKHWKGFMT-UHFFFAOYSA-N
• SMILES: CC(=O)OC(C)(C)C(=O)O
• Canonical SMILES: CC(=O)OC(C)(C)C(=O)O

Introduction

Overview of 2-(Acetyloxy)-2-methylpropanoic Acid

2-(Acetyloxy)-2-methylpropanoic acid, also known as 2-acetyloxy-2-methylpropanoic acid, is an organic compound with the molecular formula $C_6H_{10}O_4$ and a molecular weight of 146.14 g/mol. This compound is characterized by the presence of both carboxylic acid and ester functional groups, making it a significant intermediate in various chemical syntheses.

Synthesis and Applications

The synthesis of 2-(acetyloxy)-2-methylpropanoic acid can be achieved through various methods, often involving the acylation of propanoic acid derivatives. This compound serves as an important precursor in the synthesis of pharmaceuticals and other organic compounds.

Notable Research Findings

• A study published in Angewandte Chemie highlighted its role in synthetic pathways for complex organic molecules, showcasing its utility in multi-step synthesis processes.

• The compound has been referenced in several patents related to pharmaceutical applications, particularly as an intermediate in the production of active pharmaceutical ingredients.

Safety and Handling

Like many organic compounds, safety precautions should be observed when handling 2-(acetyloxy)-2-methylpropanoic acid:

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection).